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Sulfalene-¹³C₆: Basic Properties and Handling

The table below summarizes the key information for this stable isotope-labeled compound:

Property Description

Product Name Sulfalene-¹³C₆ (Sulfametopyrazine-¹³C₆) [1]

Molecular
Formula

C₅¹³C₆H₁₂N₄O₃S [1] [2]

Molecular Weight 286.26 g/mol [1] [2]

Primary
Application

Used as a tracer and an internal standard for quantitative analysis by LC-MS, GC-

MS, or NMR [1]

Appearance Off-white to light yellow solid [1]

Purity ≥ 99.0% [1]
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Storage

Conditions: Store at 4°C in a sealed container, away from moisture. For long-term storage in
solution, keep at -80°C for 6 months or -20°C for 1 month (sealed, away from moisture) [1].

Rationale: Proper storage is critical to maintain the chemical stability of the compound and prevent
degradation, which is essential for ensuring the accuracy of quantitative analyses.

Solubility and Stock Solution Preparation

Recommended Solvent: DMSO (Dimethyl sulfoxide) [1].

Solubility: Dissolves at 100 mg/mL (349.33 mM) in DMSO. This process may require ultrasonication
and warming [1].

Important Note: DMSO is hygroscopic (absorbs moisture from the air). Always use newly opened
DMSO to prepare stock solutions to prevent water contamination, which can affect concentration and

compound stability [1].

Safety and Precautions

General Handling: Avoid contact with skin and eyes. Avoid inhalation of dust/vapors. Use personal

protective equipment (PPE) including gloves, safety glasses, and a lab coat [3].
Hazard Statements: Based on the unlabeled compound, it may cause skin irritation, serious eye

irritation, and allergic skin reactions [3].
Precautionary Measures: Wear protective gloves. In case of contact with eyes, rinse cautiously with

water for several minutes [3].

Key Application: Use as an Internal Standard

Sulfalene-¹³C₆ is primarily designed to be used as an isotope-labeled internal standard (ILIS) in analytical

methods, particularly for quantifying sulfonamide antimicrobials in complex samples like environmental

waters [4].

The following diagram illustrates its role in a typical analysis workflow:
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Purpose: Adding a known amount of Sulfalene-¹³C₆ at the start of sample preparation corrects for two

major issues [4]:
Variable Recovery: It accounts for losses that occur during sample preparation steps like

extraction.
Matrix Effects: It corrects for suppression or enhancement of the analyte signal caused by co-

eluting compounds from the sample matrix during LC-MS/MS analysis.
SPE Method Note: Research for analyzing sulfonamides in water uses hydrophilic-lipophilic
balanced (HLB) SPE cartridges for high recovery. Methanol-acetone is an effective elution solvent.
Adding Na₂EDTA (0.5 g/L) to water samples can chelate metal ions and improve recovery by

preventing antibiotic-metal complex formation [4].

Frequently Asked Questions

Q1: Why is maintaining isotopic purity important? Any contamination with the unlabeled (light)

compound or other substances will alter the precise mass of the molecule, leading to inaccurate results when

it is used as an internal standard for mass spectrometry.
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Q2: What is the key to successfully preparing a stock solution? Using freshly opened, anhydrous

DMSO is critical because the compound has high solubility in it, and water contamination can lead to

precipitation or hydrolysis over time [1].

Q3: Can I use this compound for in vivo studies? The product information states it is "For research use

only. We do not sell to patients," indicating it is intended for laboratory research and not for clinical or

therapeutic use [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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